Cas no 2034441-70-6 (N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide
• CAS No: 2034441-70-6
• MF: C₁₈H₁₃F₃N₂O₃
• MW: 362.302634954453
• CID: 5553445
• Update Time: 2025-06-08

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-3-(trifluoromethoxy)benzamide
• N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide

• Inchi： 1S/C18H13F3N2O3/c19-18(20,21)26-14-6-1-4-12(10-14)17(24)23-11-13-5-2-8-22-16(13)15-7-3-9-25-15/h1-10H,11H2,(H,23,24)
• InChI Key： RNKTUYSLTQDFJG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1=CC=CO1)(=O)C1=CC=CC(OC(F)(F)F)=C1

Additional information on N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide

Research Brief on N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide (CAS: 2034441-70-6)

In recent years, the compound N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide (CAS: 2034441-70-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a furan-pyridine hybrid scaffold and a trifluoromethoxybenzamide moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

The synthesis of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide involves a multi-step process, with key intermediates such as 2-(furan-2-yl)pyridin-3-amine and 3-(trifluoromethoxy)benzoyl chloride. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for further pharmacological evaluations. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

Pharmacological studies have revealed that this compound exhibits potent activity against specific biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, in vitro assays demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), at nanomolar concentrations. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide has shown neuroprotective effects in preclinical models of neurodegenerative disorders. Mechanistic studies indicate that it modulates oxidative stress pathways and reduces neuronal apoptosis, highlighting its potential for treating conditions like Alzheimer's and Parkinson's diseases. Further research is needed to elucidate its precise molecular targets and optimize its pharmacokinetic profile.

Despite its promising pharmacological profile, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the development of this compound.

In conclusion, N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(trifluoromethoxy)benzamide represents a promising candidate for drug development, with demonstrated efficacy in preclinical models of inflammation and neurodegeneration. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical for its successful translation into therapeutic applications. This compound exemplifies the potential of integrating chemical biology and medicinal chemistry to address unmet medical needs.